![molecular formula C22H20ClN3O3 B279255 2-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide](/img/structure/B279255.png)
2-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. The compound is also known as BAY 43-9006 or Sorafenib, and it has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
Sorafenib works by inhibiting the activity of several proteins that are involved in cell signaling pathways. These proteins include RAF kinases, which are involved in the MAPK/ERK signaling pathway, and VEGFR and PDGFR, which are involved in angiogenesis and tumor growth.
Biochemical and Physiological Effects:
Sorafenib has been shown to have a variety of biochemical and physiological effects, including the inhibition of tumor growth and angiogenesis, the induction of apoptosis, and the modulation of immune system activity.
Advantages and Limitations for Lab Experiments
One advantage of Sorafenib is that it has been extensively studied in preclinical and clinical trials, and its mechanism of action is well understood. However, one limitation is that it can be difficult to obtain and may be expensive.
Future Directions
There are several potential future directions for research on Sorafenib. One area of interest is the development of combination therapies that include Sorafenib and other drugs. Another area of interest is the development of new formulations of Sorafenib that may be more effective or easier to administer. Additionally, there is ongoing research into the use of Sorafenib in the treatment of other diseases beyond cancer.
Synthesis Methods
The synthesis of Sorafenib involves several steps, including the reaction of 4-chloro-3-methylphenol with acetic anhydride to form 4-chloro-3-methylphenyl acetate. This compound is then reacted with ethyl chloroformate to form 4-chloro-3-methylphenyl carbamate. The final step involves the reaction of 4-chloro-3-methylphenyl carbamate with N-(3-pyridinylmethyl)benzamide to form Sorafenib.
Scientific Research Applications
Sorafenib has been extensively studied for its potential use in the treatment of various types of cancer, including liver, kidney, and thyroid cancer. It has also been studied for its potential use in the treatment of other diseases, such as psoriasis and rheumatoid arthritis.
Properties
Molecular Formula |
C22H20ClN3O3 |
---|---|
Molecular Weight |
409.9 g/mol |
IUPAC Name |
2-[[2-(4-chloro-3-methylphenoxy)acetyl]amino]-N-(pyridin-3-ylmethyl)benzamide |
InChI |
InChI=1S/C22H20ClN3O3/c1-15-11-17(8-9-19(15)23)29-14-21(27)26-20-7-3-2-6-18(20)22(28)25-13-16-5-4-10-24-12-16/h2-12H,13-14H2,1H3,(H,25,28)(H,26,27) |
InChI Key |
BDEMZQHFVNEHQI-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3)Cl |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.